Cas no 1261941-58-5 (3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid)

3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid is a specialized aromatic carboxylic acid derivative featuring both chloro and methoxycarbonyl substituents on its phenyl rings. This compound is valued for its structural versatility, serving as a key intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of reactive functional groups, including the carboxylic acid and ester moieties, allows for further derivatization, enabling precise modifications for target applications. Its well-defined molecular structure ensures consistent performance in coupling reactions and other synthetic processes. The compound’s stability under standard conditions and high purity make it suitable for research and industrial-scale applications requiring reliable building blocks for complex molecular architectures.

3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid structure

1261941-58-5 structure

Product Name:3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid

CAS No:1261941-58-5

MF:C₁₅H₁₁ClO₄

MW:290.698443651199

MDL:MFCD18312730

CID:2764944

PubChem ID:53218455

Update Time:2025-05-28

3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18312730
- DTXSID40683396
- 3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid, 95%
- 1261941-58-5
- 2'-Chloro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- 3-(2-CHLORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
- 3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid
- MDL： MFCD18312730
- Inchi： 1S/C15H11ClO4/c1-20-15(19)11-5-6-13(16)12(8-11)9-3-2-4-10(7-9)14(17)18/h2-8H,1H3,(H,17,18)
- InChI Key： ZVHKZSKGPWTCPF-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

Exact Mass: 290.0345865Da
Monoisotopic Mass: 290.0345865Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 63.6Å²

3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318559-5 g	3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid, 95%; .	1261941-58-5	95%	5g	€1159.00	2023-04-26
abcr	AB318559-5g	3-(2-Chloro-5-methoxycarbonylphenyl)benzoic acid, 95%; .	1261941-58-5	95%	5g	€1159.00	2025-04-21